Cas no 872987-39-8 (1-(morpholin-4-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-(morpholin-4-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one
• CAS No: 872987-39-8
• MF: C₁₅H₁₆N₄O₂S
• MW: 316.378141403198
• CID: 5508895
• Update Time: 2025-06-13

1-(morpholin-4-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-morpholin-4-yl-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylethanone
• 1-(morpholin-4-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one

• Inchi： 1S/C15H16N4O2S/c20-15(19-6-8-21-9-7-19)11-22-14-4-3-13(17-18-14)12-2-1-5-16-10-12/h1-5,10H,6-9,11H2
• InChI Key： YZLKBABAUYLXPF-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CSC1=NN=C(C2=CC=CN=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 1-(morpholin-4-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one

Professional Introduction to Compound with CAS No. 872987-39-8 and Product Name: 1-(morpholin-4-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one

Compound with the CAS number 872987-39-8 and the product name 1-(morpholin-4-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple heterocyclic moieties, including morpholine and pyridazine, combined with a pyridine substituent, makes this molecule a promising candidate for further exploration in synthetic chemistry and biological activity assessment.

The molecular framework of 1-(morpholin-4-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one is designed to interact with biological targets in a highly specific manner. The morpholine ring, known for its ability to enhance solubility and bioavailability, contributes to the compound's pharmacokinetic properties. Additionally, the pyridazine and pyridine components introduce aromatic systems that can engage with various enzymes and receptors, making this compound a versatile scaffold for medicinal chemists.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The structural features of 1-(morpholin-4-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one align well with this trend, as they provide a basis for designing molecules with enhanced binding affinity and selectivity. For instance, the sulfanyl group in the pyridazine ring can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the target protein.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of novel therapeutics. The combination of morpholine and pyridazine moieties has been explored in various drug candidates, demonstrating their ability to enhance pharmacological activity. Recent studies have shown that derivatives of this class of compounds exhibit promising effects on enzymes such as kinases and phosphodiesterases, which are crucial targets in oncology and cardiovascular diseases.

The synthesis of 1-(morpholin-4-yl)-2-{6-(pyridin-3-y l)pyridazin -3 -y l s u l f an y l}ethan -1 -one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the morpholine ring typically involves nucleophilic substitution reactions, while the formation of the pyridazine core necessitates cyclization reactions under specific conditions. The sulfanyl group is often introduced through thiolation reactions or via cross-coupling techniques such as Suzuki or Buchwald-Hartwig couplings.

From a computational chemistry perspective, the molecular properties of 1-(morpholin -4 -y l)-2-{6-(py ridin -3 -y l)py rid azin -3 -y l s u l f an y l}ethan -1 -o ne have been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and potential interactions with biological targets. These studies have helped in optimizing its chemical structure to improve binding affinity and reduce off-target effects.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro assays have shown that it exhibits moderate activity against certain kinases, suggesting its potential use in anticancer therapies. Additionally, preliminary studies have indicated that it may have anti-inflammatory properties by modulating cytokine production pathways. These findings underscore the importance of further investigation into its therapeutic applications.

The development of 1-(morpholin -4 -y l)-2-{6-(py ridin -3 -y l)py rid azin -3 -y l s u l f an y l}ethan -1 -o ne also highlights the importance of green chemistry principles in pharmaceutical research. Efforts have been made to optimize synthetic routes to minimize waste generation and reduce environmental impact. This approach not only aligns with global sustainability goals but also ensures cost-effective production processes.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level will provide valuable insights for drug design and development. Additionally, preclinical studies are needed to assess its safety profile and efficacy in animal models before human clinical trials can be initiated.

The broader implications of this research extend beyond individual compounds to the field of medicinal chemistry as a whole. The success of 1-(morpholin -4 -y l)-2-{6-(py ridin -3 -y l)py rid azin -3 -y l s u l f an y l}ethan -1 -o ne serves as a testament to the power of interdisciplinary approaches in drug discovery. By combining expertise from organic chemistry, computational biology, and pharmacology, researchers can develop innovative solutions to complex medical challenges.

In conclusion, 1-(morpholin 4 yl)-2{6(p y ridin 3 yl)py rid azin 3 yl sulfanyl}ethan 1 one represents a significant advancement in pharmaceutical research with potential applications across multiple therapeutic areas. Its unique molecular structure and promising pharmacological properties make it an exciting candidate for further exploration. As research continues to uncover new insights into its behavior and interactions, it is likely to play an important role in shaping future drug development strategies.